(2Z)-2-{[1-(3-chloro-4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one

• Molecular Formula: C22H15ClFN3OS
• Molecular Weight: 423.9 g/mol
• IUPAC Name: (2Z)-2-[[1-(3-chloro-4-fluorophenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-[1,3]thiazolo[3,2-a]benzimidazol-1-one
• InChI: InChI=1S/C22H15ClFN3OS/c1-12-9-14(13(2)26(12)15-7-8-17(24)16(23)11-15)10-20-21(28)27-19-6-4-3-5-18(19)25-22(27)29-20/h3-11H,1-2H3/b20-10-
• InChI Key: BPOFSONGPITYIF-JMIUGGIZSA-N
• Isomeric SMILES: CC1=CC(=C(N1C2=CC(=C(C=C2)F)Cl)C)/C=C\3/C(=O)N4C5=CC=CC=C5N=C4S3
• SMILES: CC1=CC(=C(N1C2=CC(=C(C=C2)F)Cl)C)C=C3C(=O)N4C5=CC=CC=C5N=C4S3

Description

(2Z)-2-{[1-(3-chloro-4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one is a compound that has gained significant attention in the scientific community due to its potential use in drug discovery and development. This compound belongs to the class of benzimidazole derivatives and has shown promising results in various scientific research applications.

Mechanism of Action

The mechanism of action of (2Z)-2-{[1-(3-chloro-4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one is not fully understood. However, it has been suggested that the compound works by inhibiting the activity of certain enzymes involved in the growth and proliferation of cancer cells. It has also been found to induce apoptosis, a process of programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
The (2Z)-2-{[1-(3-chloro-4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one has been found to exhibit various biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes involved in cancer cell growth and proliferation. It has also been found to induce apoptosis in cancer cells. Additionally, the compound has been found to exhibit antifungal and antibacterial activity.

Advantages and Limitations for Lab Experiments

The (2Z)-2-{[1-(3-chloro-4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one has several advantages for lab experiments. The compound is relatively easy to synthesize, and it exhibits significant activity against various cancer cell lines. However, the compound has certain limitations, including its potential toxicity and limited solubility in water.

Future Directions

There are several future directions for the research and development of (2Z)-2-{[1-(3-chloro-4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one. These include:
1. Further investigation of the mechanism of action of the compound to better understand its activity against cancer cells.
2. Development of more potent derivatives of the compound with improved solubility and reduced toxicity.
3. Investigation of the potential use of the compound in combination with other drugs for the treatment of cancer.
4. Evaluation of the potential use of the compound as an antifungal and antibacterial agent.
5. Investigation of the potential use of the compound in other disease areas, such as inflammation and autoimmune disorders.
In conclusion, (2Z)-2-{[1-(3-chloro-4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one is a compound with significant potential in various scientific research applications, including drug discovery and development. The compound exhibits significant activity against various cancer cell lines and has been found to exhibit antifungal and antibacterial activity. Further research is needed to fully understand the mechanism of action of the compound and to develop more potent derivatives with improved solubility and reduced toxicity.

Synthesis Methods

The synthesis of (2Z)-2-{[1-(3-chloro-4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one can be achieved through various methods, including the reaction of 2-mercapto benzimidazole with 3-chloro-4-fluoroacetophenone followed by the reaction with 2,5-dimethyl-1H-pyrrole-3-carbaldehyde. The reaction is carried out under reflux conditions in the presence of a suitable solvent.

Scientific Research Applications

The (2Z)-2-{[1-(3-chloro-4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one has shown potential in various scientific research applications, including drug discovery and development. The compound has been found to exhibit significant activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. It has also been found to exhibit antifungal and antibacterial activity.